Cas no 2138138-11-9 (5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2138138-11-9
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 6385621
• PubChem ID: 165451338
• Update Time: 2025-06-08

5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
• 2138138-11-9
• EN300-742862
• 5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol

• Inchi： 1S/C11H14N2OS/c14-9-3-8(4-12-5-9)10-6-13-11(15-10)7-1-2-7/h3,6-7,9,12,14H,1-2,4-5H2
• InChI Key： NCCPZTAUTLGGGQ-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1CC1)C1=CC(CNC1)O

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73.4Ų

Additional information on 5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol

Introduction to 5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138138-11-9)

5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol, identified by the CAS number 2138138-11-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound belongs to a class of heterocyclic derivatives that exhibit diverse pharmacological properties, which have been explored for their therapeutic applications.

The structural framework of 5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a tetrahydropyridine core is particularly noteworthy, as this moiety is frequently encountered in medicinal chemistry due to its ability to modulate biological targets. Additionally, the thiazole ring, a sulfur-containing heterocycle, is well-documented for its role in various pharmacological activities, including antimicrobial and anti-inflammatory effects.

The cyclopropyl substituent attached to the thiazole ring introduces steric hindrance and electronic effects that can influence the compound's interactions with biological receptors. Such structural features are often exploited to enhance binding affinity and selectivity in drug design. In recent years, there has been growing interest in developing novel therapeutics that leverage the versatility of heterocyclic compounds like 5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates for further investigation. These methodologies have enabled researchers to explore the pharmacological potential of 5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol with greater efficiency than traditional experimental approaches alone. The integration of machine learning algorithms has further accelerated the process by predicting molecular properties and identifying potential binding sites on target proteins.

In vitro studies have begun to elucidate the biological activity of 5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol, revealing promising interactions with various therapeutic targets. Initial experiments suggest that this compound may exhibit inhibitory effects on enzymes and receptors implicated in inflammatory responses and neurodegenerative disorders. The tetrahydropyridine moiety has been particularly highlighted for its potential role in modulating neurotransmitter systems relevant to central nervous system (CNS) disorders.

The thiazole component of the molecule has also been investigated for its antimicrobial properties. Thiazole derivatives are known for their ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. This makes compounds like 5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol valuable candidates for developing novel antibiotics or antifungal agents. The cyclopropyl group further enhances these properties by providing steric constraints that can improve binding affinity to microbial enzymes.

One of the most compelling aspects of 5-(2-Cyclopropyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol is its synthetic accessibility. The availability of efficient synthetic routes allows for rapid exploration of analogues and modifications to optimize pharmacological properties. Researchers have demonstrated strategies for introducing diverse substituents at various positions within the molecule while maintaining key structural motifs responsible for biological activity.

The compound's potential therapeutic applications extend beyond infectious diseases and CNS disorders. Preliminary data suggest that it may also exhibit anti-cancer properties by interfering with signaling pathways involved in tumor growth and progression. The ability of thiazole derivatives to modulate multiple biological targets makes them attractive candidates for multi-target drug discovery efforts aimed at addressing complex diseases.

As research continues to uncover new insights into the pharmacology of 5-(2-Cyclopropyl-1,3-thiazol-5-yi)-1 , 2 , 3 , 6 - tetrahydropyridin - 3 - ol, collaborations between academic institutions and pharmaceutical companies are likely to intensify. These partnerships will facilitate the translation of laboratory findings into clinical trials and ultimately into viable therapeutic options for patients worldwide. The compound's unique structural features offer a rich foundation for innovation in drug design.

The future development of 5-(2-Cyclopropyl - 1 , 3 - thia z ol - 5 - yl ) - 1 , 2 , 3 , 6 - tetra hyd ro py rid ine - 3 - ol will likely benefit from advances in biotechnology and synthetic methodologies. Techniques such as combinatorial chemistry and directed evolution may enable researchers to generate libraries of derivatives with tailored properties for high-throughput screening experiments. Additionally , innovations in crystallography an d NMR spectroscopy will provide critical insights into molecular interactions at an atomic level.

In conclusion,5-(2-Cyclopropyl - 1 , 3 - thia z ol - 5 - yl ) - tetr a hyd ro py rid ine o l ( C A S N o . 21 . . . . . . . . . ) represents a promis ing compoun d with broad pharma cological potential . Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts targeting various diseases ranging from infectious disorders to neurodegenerative conditions . As research progresses , this molecule is poised to contribute significantly to the development of novel therapeutics that address unmet medical needs.